Cas no 1806038-11-8 (4-(Difluoromethyl)-2-methoxy-3-nitro-5-(trifluoromethoxy)pyridine)

4-(Difluoromethyl)-2-methoxy-3-nitro-5-(trifluoromethoxy)pyridine is a fluorinated pyridine derivative characterized by its unique substitution pattern, incorporating difluoromethyl, methoxy, nitro, and trifluoromethoxy functional groups. This compound is of significant interest in agrochemical and pharmaceutical research due to its potential as a versatile intermediate for synthesizing bioactive molecules. The presence of multiple fluorine-containing groups enhances its lipophilicity and metabolic stability, making it valuable for designing advanced crop protection agents or drug candidates. Its structural features also facilitate selective reactivity in nucleophilic aromatic substitution or reduction reactions. The compound's well-defined purity and stability under standard conditions ensure reliable performance in synthetic applications.

4-(Difluoromethyl)-2-methoxy-3-nitro-5-(trifluoromethoxy)pyridine structure

1806038-11-8 structure

Product Name:4-(Difluoromethyl)-2-methoxy-3-nitro-5-(trifluoromethoxy)pyridine

CAS No:1806038-11-8

MF:C₈H₅F₅N₂O₄

MW:288.128319501877

CID:4838720

Update Time:2025-05-28

4-(Difluoromethyl)-2-methoxy-3-nitro-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

- 4-(Difluoromethyl)-2-methoxy-3-nitro-5-(trifluoromethoxy)pyridine
- Inchi： 1S/C8H5F5N2O4/c1-18-7-5(15(16)17)4(6(9)10)3(2-14-7)19-8(11,12)13/h2,6H,1H3
- InChI Key： DGWWOPFNIQMAIU-UHFFFAOYSA-N
- SMILES： FC(C1C(=CN=C(C=1[N+](=O)[O-])OC)OC(F)(F)F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 321
XLogP3: 2.8
Topological Polar Surface Area: 77.2

4-(Difluoromethyl)-2-methoxy-3-nitro-5-(trifluoromethoxy)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029087610-1g	4-(Difluoromethyl)-2-methoxy-3-nitro-5-(trifluoromethoxy)pyridine	1806038-11-8	97%	1g	$1,519.80	2022-04-01

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Additional information on 4-(Difluoromethyl)-2-methoxy-3-nitro-5-(trifluoromethoxy)pyridine

Comprehensive Overview of 4-(Difluoromethyl)-2-methoxy-3-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1806038-11-8)

4-(Difluoromethyl)-2-methoxy-3-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1806038-11-8) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of difluoromethyl, methoxy, nitro, and trifluoromethoxy functional groups, making it a valuable intermediate in the synthesis of advanced molecules. Its structural complexity and fluorine-rich composition have garnered attention in the development of novel bioactive compounds and crop protection agents.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in 4-(Difluoromethyl)-2-methoxy-3-nitro-5-(trifluoromethoxy)pyridine for its potential role in drug discovery and agrochemical innovation. The compound's ability to modulate biological pathways has made it a focal point in studies targeting enzyme inhibition and receptor binding. Additionally, its nitro group offers versatility in further chemical modifications, enabling the creation of diverse derivatives.

The synthesis of 4-(Difluoromethyl)-2-methoxy-3-nitro-5-(trifluoromethoxy)pyridine involves multi-step processes, including halogenation, nitration, and etherification. These methods are optimized to ensure high yield and purity, which are critical for industrial-scale production. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize the compound and verify its structural integrity. The growing interest in sustainable chemistry has also prompted investigations into greener synthetic routes for this molecule.

From an environmental perspective, the trifluoromethoxy group in 4-(Difluoromethyl)-2-methoxy-3-nitro-5-(trifluoromethoxy)pyridine has been studied for its persistence and degradation pathways. Regulatory agencies emphasize the importance of understanding the ecological impact of such compounds, especially in soil and water systems. Researchers are actively exploring biodegradation mechanisms and eco-friendly alternatives to mitigate potential risks. This aligns with the broader industry trend toward green chemistry and sustainable development.

In the pharmaceutical sector, 4-(Difluoromethyl)-2-methoxy-3-nitro-5-(trifluoromethoxy)pyridine is being evaluated for its potential in central nervous system (CNS) therapeutics and anti-inflammatory agents. Its fluorine atoms enhance lipophilicity, improving blood-brain barrier penetration—a key factor in CNS drug design. Meanwhile, agrochemical researchers are leveraging its pesticidal properties to develop next-generation crop protection solutions with reduced environmental toxicity.

The commercial availability of 4-(Difluoromethyl)-2-methoxy-3-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1806038-11-8) is limited, with only a handful of suppliers offering it for research purposes. Pricing and supply chain stability are common concerns among buyers, prompting discussions about localized production and cost optimization. As the compound gains traction, market analysts predict increased investment in its manufacturing infrastructure.

In conclusion, 4-(Difluoromethyl)-2-methoxy-3-nitro-5-(trifluoromethoxy)pyridine represents a cutting-edge chemical entity with multifaceted applications. Its unique structure and functional groups make it a promising candidate for advancing medical and agricultural sciences. Future research will likely focus on optimizing its synthesis, expanding its utility, and addressing sustainability challenges to meet global demand.